Methyl 3-methoxy-4-(2-methoxy-2-methyl-propoxy)benzoate

• Molecular Formula: C14H20O5
• Molecular Weight: 268.30 g/mol
• IUPAC Name: methyl 3-methoxy-4-(2-methoxy-2-methylpropoxy)benzoate
• InChI: InChI=1S/C14H20O5/c1-14(2,18-5)9-19-11-7-6-10(13(15)17-4)8-12(11)16-3/h6-8H,9H2,1-5H3
• InChI Key: OMHOGUGILKELFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=C(C=C(C=C1)C(=O)OC)OC)OC

Description

Methyl 3-methoxy-4-(2-methoxy-2-methyl-propoxy)benzoate is a useful research compound. Its molecular formula is C14H20O5 and its molecular weight is 268.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To methyl 3-methoxy-4-(2-methylallyloxy)benzoate (313 mg, 1.33 mmol) in MeOH (2.5 mL) was added H2SO4 (71 μL, 1.3 mmol) and the reaction mixture was heated in a microwave vial at 100° C. for 15.5 hours. The reaction mixture was concentrated in vacuo and the crude product was purified by silica gel column chromatography using 0-30% ethyl acetate in hexane as eluent to yield methyl 3-methoxy-4-(2-methoxy-2-methyl-propoxy)benzoate (208 mg, 59%). ESI-MS m/z calc. 268.1. found 269.5 (M+1)+; Retention time: 1.46 minutes (3 min run). 1H NMR (400 MHz, DMSO) δ 7.57 (dd, J=8.4, 2.0 Hz, 1H), 7.45 (d, J=1.9 Hz, 1H), 7.10 (d, J=8.5 Hz, 1H), 3.90 (s, 2H), 3.83 (s, 3H), 3.82 (s, 3H), 3.17 (s, 3H), 1.22 (s, 6H).

Synthesis routes and methods II

Procedure details